Cas no 140706-22-5 (Oxazole, 4,5-dihydro-4-(1-methylethyl)-2-(4-methylphenyl)-, (S)-)

• Product Name: Oxazole, 4,5-dihydro-4-(1-methylethyl)-2-(4-methylphenyl)-, (S)-
• CAS No: 140706-22-5
• MF: C₁₃H₁₇NO
• MW: 203.280183553696
• CID: 1296258
• Update Time: 2024-08-03

Oxazole, 4,5-dihydro-4-(1-methylethyl)-2-(4-methylphenyl)-, (S)- Chemical and Physical Properties

Names and Identifiers

• Oxazole, 4,5-dihydro-4-(1-methylethyl)-2-(4-methylphenyl)-, (S)-
• Oxazole, 4,5-dihydro-4-(1-methylethyl)-2-(4-methylphenyl)-, (4S)-

• Inchi： 1S/C13H17NO/c1-9(2)12-8-15-13(14-12)11-6-4-10(3)5-7-11/h4-7,9,12H,8H2,1-3H3/t12-/m1/s1
• InChI Key： GWBCAXJRDOOHEB-GFCCVEGCSA-N
• SMILES： O1C[C@H](C(C)C)N=C1C1=CC=C(C)C=C1

Computed Properties

• Exact Mass: 203.13111

Experimental Properties

• Density: 1.05±0.1 g/cm3(Predicted)
• Boiling Point: 301.1±21.0 °C(Predicted)
• PSA: 21.59
• pka: 4.87±0.70(Predicted)